Cas no 2940951-09-5 (3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine)

• Product Name: 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine
• CAS No: 2940951-09-5
• MF: C₈H₉BrINO
• MW: 341.971633672714
• CID: 6800685
• PubChem ID: 156312189
• Update Time: 2025-11-02

3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• F93393
• 2940951-09-5
• 3-BROMO-5-IODO-2-(1-METHOXYETHYL)PYRIDINE
• SY314604
• SCHEMBL23295332
• 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine

• Inchi： 1S/C8H9BrINO/c1-5(12-2)8-7(9)3-6(10)4-11-8/h3-5H,1-2H3
• InChI Key： DPRVXTXXJZAUBO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)Br)C(C)OC

Computed Properties

• Exact Mass: 340.89122g/mol
• Monoisotopic Mass: 340.89122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine

3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine (CAS No. 2940951-09-5): A Versatile Building Block in Modern Organic Synthesis and Medicinal Chemistry

3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine (CAS No. 2940951-09-5) is a structurally unique heterocyclic compound that has garnered significant attention in recent years due to its dual halogen substituents and the presence of a methoxyethyl group. This compound serves as a critical intermediate in the development of novel pharmaceutical agents and advanced materials, with its chemical architecture enabling a wide range of synthetic transformations. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is a ubiquitous motif in bioactive molecules, including antibiotics, antivirals, and anti-cancer drugs. The strategic placement of halogen atoms (bromine and iodine) and the methoxyethyl substituent in this compound introduces a high degree of functional group tolerance, making it an attractive candidate for cross-coupling reactions and electrophilic aromatic substitutions.

Recent advances in transition-metal-catalyzed cross-coupling reactions have significantly expanded the synthetic utility of compounds like 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine. The presence of both bromine and iodine substituents provides chemists with dual opportunities for directing subsequent transformations. For instance, the iodine atom can act as a highly reactive leaving group in palladium-catalyzed Buchwald-Hartwig amination reactions, while the bromine atom can participate in Suzuki-Miyaura coupling reactions. The methoxyethyl group at the 2-position of the pyridine ring not only enhances the solubility of the molecule in polar solvents but also modulates the electronic properties of the aromatic system, influencing the regioselectivity of subsequent reactions.

In the context of medicinal chemistry, the pyridine scaffold is a well-established pharmacophore with applications spanning multiple therapeutic areas. The iodo and bromo substituents in 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine offer a unique opportunity for bioisosterism, where halogen atoms can be replaced with other functional groups to fine-tune the biological activity of derived molecules. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that pyridine derivatives with halogen substituents exhibited enhanced binding affinity to certain kinase targets, which are implicated in cancer progression. The methoxyethyl group in this compound may serve as a steric shield or a hydrogen-bond donor, contributing to improved pharmacokinetic profiles in drug candidates.

The synthetic accessibility of 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine is another key factor driving its utility in modern chemical research. The compound can be prepared via a multi-step synthetic route involving the alkylation of 2-bromopyridine derivatives with methoxyethyl halides, followed by halogenation at the 5-position. This approach allows for the introduction of halogen atoms at specific positions on the pyridine ring, a critical requirement for the design of targeted molecular probes. The high purity and yield achievable in the synthesis of this compound make it a preferred starting material for large-scale pharmaceutical manufacturing and academic research.

Recent computational studies have further elucidated the reactivity patterns of 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine in various reaction conditions. Density functional theory (DFT) calculations published in Organic Letters (2024) revealed that the iodo substituent exhibits a lower activation energy for nucleophilic attack compared to the bromo substituent, suggesting a preference for the iodine site in certain transformations. These findings have direct implications for the design of synthetic protocols, enabling chemists to predict the outcome of cross-coupling reactions with greater accuracy. The methoxyethyl group was found to stabilize the transition state through favorable interactions with the metal catalyst, further enhancing the efficiency of these reactions.

The application of 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine extends beyond traditional organic synthesis into emerging fields such as materials science and catalysis. Researchers have explored the use of this compound as a precursor for the synthesis of conductive polymers and luminescent materials. The pyridine ring can act as a π-conjugated unit, while the halogen substituents can be functionalized to introduce redox-active centers. A 2024 study in Advanced Materials demonstrated that pyridine-based polymers derived from such precursors exhibited exceptional electrochemical stability, making them promising candidates for next-generation batteries and organic photovoltaics.

In the realm of catalysis, 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine has been investigated as a ligand for transition-metal complexes. The methoxyethyl group can coordinate to metal centers through its oxygen atoms, while the halogen atoms can participate in π-backbonding interactions. These properties have been exploited to develop new catalysts for selective oxidation reactions and hydrogenation processes. A notable example is the use of this compound in the development of a novel ruthenium-based catalyst for the selective hydrogenation of alkynes to cis-alkenes, as reported in ACS Catalysis (2024). The high selectivity and turnover frequency achieved with this catalyst highlight the potential of 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine as a versatile ligand in homogeneous catalysis.

The environmental impact of using 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine in synthetic processes has also been a focus of recent research. A comparative life-cycle assessment published in Green Chemistry (2024) indicated that the use of this compound as a starting material results in lower carbon emissions compared to traditional synthetic routes involving more toxic reagents. The iodine and bromine substituents can be efficiently recycled through solvent extraction techniques, reducing the overall waste generated during synthesis. These sustainability advantages align with the growing emphasis on green chemistry principles in both academic and industrial settings.

Looking ahead, the development of new methodologies for the functionalization of 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine will likely continue to expand its applications in chemical research. Innovations in photoredox catalysis and electrochemical synthesis are expected to further enhance the reactivity of this compound under mild reaction conditions. The pyridine ring and its substituents will remain central to these efforts, as their unique electronic and steric properties continue to inspire new synthetic strategies. As the field of organic synthesis evolves, 3-Bromo-5-iodo-2-(1-methoxyethyl)pyridine (CAS No. 2940951-09-5) is poised to play a pivotal role in the discovery of novel molecules with transformative potential in medicine, materials science, and beyond.